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Compound of Interest

Compound Name: (S)-N-Glycidylphthalimide

Cat. No.: B114293 Get Quote

An In-depth Technical Guide to (S)-N-Glycidylphthalimide

CAS Number: 161596-47-0

This technical guide provides a comprehensive overview of (S)-N-Glycidylphthalimide, a

crucial chiral building block in modern organic synthesis. It is intended for researchers,

scientists, and professionals in the field of drug development and materials science. This

document details the compound's physicochemical properties, safety and handling protocols,

synthetic and analytical methodologies, and key applications.

Physicochemical Properties
(S)-N-Glycidylphthalimide is a white to off-white crystalline powder.[1][2] Its chemical

structure features a phthalimide group attached to a glycidyl (epoxy) moiety, rendering it a

versatile bifunctional molecule. The "(S)" designation indicates the specific stereochemistry at

the chiral center of the oxirane ring, which is critical for its application in asymmetric synthesis.

Table 1: Physicochemical Data for (S)-N-Glycidylphthalimide
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Property Value References

CAS Number 161596-47-0 [3][4]

Molecular Formula C₁₁H₉NO₃ [3][4]

Molecular Weight 203.19 g/mol [3][4]

Appearance
White or off-white crystalline

powder
[1][2][4]

Melting Point 100 - 104 °C [1][4]

Boiling Point 347.4 °C at 760 mmHg [3][5]

Density 1.446 g/cm³ [3][5]

Optical Rotation
[α]²⁰_D_ = +7 to +13° (c=2.2 in

CHCl₃)
[1][3]

Solubility

Slightly soluble in Chloroform

and Ethyl Acetate.[3][5]

Soluble in N,N-

Dimethylformamide.[6]

Practically insoluble in water.

[6]

Vapor Pressure 5.38E-05 mmHg at 25°C [3]

Flash Point 163.9 °C [3]

Safety and Handling
(S)-N-Glycidylphthalimide is classified as a hazardous substance and requires careful

handling in a laboratory setting. It is known to cause serious eye damage and is suspected of

causing genetic defects.[7][8][9]

Table 2: GHS Hazard and Precautionary Information
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Category Code Statement References

Pictograms GHS05, GHS08 Danger [5]

Hazard Statements H318
Causes serious eye

damage.
[5][8][9]

H341
Suspected of causing

genetic defects.
[5][8][9]

Precautionary

Statements
P201, P202

Obtain special

instructions before

use. Do not handle

until all safety

precautions have

been read and

understood.

[4][8]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[8]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[8]

P308+P313

IF exposed or

concerned: Get

medical

advice/attention.

[8]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[8]
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Handling and Storage:

Handling: Use in a well-ventilated area.[4] Avoid formation of dust and aerosols.[4] Avoid

contact with skin and eyes.

Storage: Store in a cool, dry, and well-ventilated place.[4][10] Keep the container tightly

closed and store under an inert gas (e.g., nitrogen or argon) at 2-8°C.[3][5][11] The

compound is sensitive to moisture.[12]

Disposal: Dispose of the material at a licensed chemical destruction plant. Do not discharge

into sewer systems.

Experimental Protocols
(S)-N-Glycidylphthalimide is a key intermediate, and several synthetic routes have been

developed. Below are representative protocols for its synthesis and analysis.

Synthesis via Ring-Closure of a Dihydroxypropyl
Intermediate
A common and scalable method involves the synthesis from (S)-3-aminopropane-1,2-diol,

followed by selective tosylation and ring-closure.[13]

Experimental Workflow:
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Step 1: Condensation

Step 2: Selective Tosylation

Step 3: Ring Closure

(S)-3-aminopropane-1,2-diol
+ o-Phthalic Anhydride

2-[(2S)-2,3-Dihydroxypropyl]
isoindole-1,3-dione

Ethyl Acetate

Tosylated Intermediate

Selective reaction at primary -OH

Tosyl Chloride Selective reaction at primary -OH

(S)-N-Glycidylphthalimide

Intramolecular Cyclization

Sodium Hydroxide (aq) Intramolecular Cyclization

Click to download full resolution via product page

Caption: Synthesis workflow for (S)-N-Glycidylphthalimide.

Methodology:

Condensation: (S)-3-aminopropane-1,2-diol is condensed with o-phthalic anhydride in ethyl

acetate to yield 2-[(2S)-2,3-Dihydroxypropyl)isoindole-1,3-dione.[13]

Selective Tosylation: The primary hydroxyl group of the resulting diol is selectively reacted

with tosyl chloride.[13] This step is crucial for directing the subsequent cyclization.

Ring-Closure: The tosylated intermediate undergoes an intramolecular ring-closure reaction

in the presence of a base, such as sodium hydroxide solution, to form the epoxide ring of

(S)-N-Glycidylphthalimide.[13] This route is reported to produce the target compound with

a total yield of 77.9%, a chemical purity of 99.9%, and an optical purity of 99.2%.[13]

Synthesis from Phthalimide and (S)-Epichlorohydrin
Another widely used approach involves the direct reaction of a phthalimide salt with an optically

active epihalohydrin, followed by base-induced cyclization.
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Methodology:

Reaction: Phthalimide (or its potassium salt) is reacted with (S)-epichlorohydrin in a suitable

solvent (e.g., isopropanol) in the presence of a phase transfer catalyst (e.g., tetra-n-

butylammonium hydrogensulfate) and a base like anhydrous sodium carbonate.[14]

Cyclization: After the initial reaction, a stronger base such as potassium tert-butoxide is

added to facilitate the ring-closure to the epoxide, yielding crude (S)-N-Glycidylphthalimide.

[14]

Purification: The crude product is typically purified by recrystallization from a solvent mixture

like ethyl acetate-hexane to yield the final product as white crystals.[15]

Analytical Protocol: Chiral HPLC for Optical Purity
The enantiomeric excess (e.e.) or optical purity is a critical quality attribute for (S)-N-
Glycidylphthalimide. It is typically determined using High-Performance Liquid

Chromatography (HPLC) on a chiral stationary phase.

Methodology:

Instrument: Standard HPLC system with UV detection.

Column: CHIRALPAC AD (0.46 cm φ x 25 cm L).[14]

Mobile Phase: n-hexane/isopropanol (90/10 v/v).[14]

Flow Rate: 1.0 mL/min.[14]

Detection: UV at 220 nm.[14]

Retention Times: The (S)-isomer typically elutes before the (R)-isomer under these

conditions.[14] The optical purity is calculated from the relative peak areas of the two

enantiomers.[14]

Applications and Significance
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(S)-N-Glycidylphthalimide serves as a versatile chiral intermediate in various fields, most

notably in the pharmaceutical and polymer industries.[1] Its epoxy functionality allows for

nucleophilic ring-opening reactions, while the phthalimide group serves as a protected primary

amine, which can be deprotected under specific conditions.

Core Applications

Specific Examples

(S)-N-Glycidylphthalimide
(CAS 161596-47-0)

Pharmaceutical Synthesis Polymer Chemistry Advanced Materials

Linezolid (Antibiotic) Rivaroxaban (Anticoagulant) Specialty Polymers & Resins High-Performance Adhesives Durable Coatings

Click to download full resolution via product page

Caption: Key application areas of (S)-N-Glycidylphthalimide.

Pharmaceutical Intermediate: This is the most significant application. It is a key intermediate

for producing the antibiotic Linezolid and the anticoagulant Rivaroxaban.[3][5][13][16] Its

defined stereochemistry is essential for the biological activity of these final drug products. It

is also used in the development of prodrugs to improve bioavailability.[1]

Polymer Chemistry: It acts as a reactive intermediate or monomer in the synthesis of

specialty polymers and resins.[1] The incorporation of this molecule can enhance properties

such as thermal stability, mechanical strength, and adhesion.[1]

Adhesives, Sealants, and Coatings: The compound is used in formulating high-performance

adhesives and coatings, where its epoxy group contributes to strong bonding, durability, and

resistance to chemicals and environmental factors.[1]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b114293?utm_src=pdf-body
https://www.chemimpex.com/products/39547
https://www.benchchem.com/product/b114293?utm_src=pdf-body-img
https://www.benchchem.com/product/b114293?utm_src=pdf-body
https://www.lookchem.com/casno161596-47-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7273483.htm
http://www.cjph.com.cn/EN/10.16522/j.cnki.cjph.2018.10.006
https://patents.google.com/patent/CN110885325A/en
https://www.chemimpex.com/products/39547
https://www.chemimpex.com/products/39547
https://www.chemimpex.com/products/39547
https://www.chemimpex.com/products/39547
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(S)-N-Glycidylphthalimide (CAS 161596-47-0) is a high-value chiral intermediate with

significant applications in the synthesis of life-saving pharmaceuticals and advanced materials.

Its precise stereochemistry, coupled with its dual functionality, makes it an indispensable tool

for chemists and material scientists. Proper handling and storage are paramount due to its

hazardous nature. The synthetic and analytical methods outlined in this guide provide a

foundation for its effective use in research and development settings. effective use in research

and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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